Cas no 116625-45-7 (2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl)-)

• Product Name: 2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl)-
• CAS No: 116625-45-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD01568316
• CID: 3650426
• PubChem ID: 1490822
• Update Time: 2025-05-24

2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl)-
• 1-(1-METHYL-1H-PYRROL-2-YL)DIHYDRO-1H-PYRROLE-2,5-DIONE
• 1-(1-methyl-1H-pyrrol-2-yl)pyrrolidine-2,5-dione
• 116625-45-7
• AKOS006278417
• MFCD01568316
• 1N-735
• 1-(1-methylpyrrol-2-yl)pyrrolidine-2,5-dione
• 1-(1-methyl-1H-pyrrol-2-yl)-2,5-pyrrolidinedione
• 1-(1-methyl-1H-pyrrol-2-yl)-pyrrolidine-2,5-dione

• MDL： MFCD01568316
• Inchi： 1S/C9H10N2O2/c1-10-6-2-3-7(10)11-8(12)4-5-9(11)13/h2-3,6H,4-5H2,1H3
• InChI Key： PLBDPBYVJIADRK-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 178.074
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42.3Ų

Additional information on 2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl)-

2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl) (CAS No. 116625-45-7)

The compound 2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl) (CAS No. 116625-45-7) is a heterocyclic organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidinediones, which are known for their versatile applications in drug design and organic synthesis. The structure of this molecule consists of a pyrrolidinedione ring system substituted with a methylpyrrole group at the 1-position, making it a unique derivative with distinct chemical and biological properties.

Recent studies have highlighted the importance of pyrrolidinedione derivatives in the development of novel therapeutic agents. The presence of the pyrrole ring in this compound introduces additional electronic and steric effects, which can enhance its binding affinity to various biological targets. For instance, researchers have explored the potential of this compound as a modulator of protein-protein interactions, a critical area in drug discovery for treating complex diseases such as cancer and neurodegenerative disorders.

The synthesis of 2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl) involves a multi-step process that typically includes the formation of the pyrrolidinedione core followed by substitution reactions to introduce the methylpyrrole group. This approach ensures high purity and structural integrity, which are essential for downstream applications in both academic research and industrial settings.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting key enzymes and receptors. For example, studies have demonstrated its ability to inhibit specific kinases involved in cellular signaling pathways, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate ion channels has opened up avenues for research in neuropharmacology.

The versatility of pyrrolidinedione derivatives lies in their ability to serve as scaffolds for further chemical modifications. By introducing different substituents at various positions on the ring system, chemists can tailor the physical and chemical properties of these compounds to suit specific applications. This makes them valuable tools in combinatorial chemistry and high-throughput screening campaigns.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers are increasingly focusing on green chemistry principles to develop sustainable methods for producing such compounds. This includes the use of renewable feedstocks, energy-efficient reaction conditions, and waste reduction strategies.

In conclusion, 2,5-Pyrrolidinedione, 1-(1-methyl-1H-pyrrol-2-yl) (CAS No. 116625-45-7) represents a compelling example of how heterocyclic compounds can contribute to advancements in drug discovery and organic synthesis. With ongoing research uncovering new insights into its properties and applications, this compound is poised to play a significant role in future developments across multiple scientific disciplines.